Cas no 24085-03-8 (N-Benzyl Albuterol)

N-Benzyl Albuterol structure
N-Benzyl Albuterol structure
Product Name:N-Benzyl Albuterol
CAS No:24085-03-8
MF:C20H27NO3
MW:329.433285951614
MDL:MFCD02751869
CID:273778
PubChem ID:91122
Update Time:2025-04-19

N-Benzyl Albuterol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedimethanol, a1-[[(1,1-dimethylethyl)(phenylmethyl)amino]methyl]-4-hydroxy-
    • N-Benzyl Albuterol
    • 1-(4-hydroxy-3-hydroxymethylphenyl)-2-(terbutyl-N-benzylamine)Ethanol
    • 4-[2-[benzyl(tert-butyl)amino]-1-hydroxyethyl]-2-(hydroxymethyl)phenol
    • alpha-[(benzyl-tert-butylamino)methyl]-m-xylene-4,alpha,alpha'-triol
    • EINECS 246-013-7
    • α1-[[(1,1-Dimethylethyl)(phenylmethyl)amino]methyl]-4-hydroxy-1,3-benzenedimethanol
    • (1RS)-2-[Benzyl(1,1-dimethylethyl)amino]-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanol
    • Salbutamol impurity E (PhEur)
    • UNII-5H8WJ8C1XR
    • N-BENZYLALBUTEROL
    • SALBUTAMOL SULFATE IMPURITY E [EP IMPURITY]
    • (+/-)-N-BENZYL ALBUTEROL
    • EC 246-013-7
    • NS00005855
    • N-BENZYL ALBUTEROL, (+/-)-
    • Q27262184
    • (1RS)-2-(BENZYL(1,1-DIMETHYLETHYL)AMINO)-1-(4-HYDROXY-3-(HYDROXYMETHYL)PHENYL)ETHANOL
    • 24085-03-8
    • DTXSID80865134
    • CCRIS 3458
    • 1-(4'-Hydroxy-3'-hydroxymethylphenyl)-2-(benzyl-tert-butylamino)ethanol
    • FT-0662670
    • .ALPHA.1-BENZYL-TERT-BUTYLAMINOMETHYL-4-HYDROXY-M-XYLENE-.ALPHA.1,.ALPHA.3-DIOL
    • SCHEMBL3825235
    • alpha-((Benzyl-tert-butylamino)methyl)-m-xylene-4,alpha,alpha'-triol
    • Salbutamol EP Impurity E
    • 1,3-BENZENEDIMETHANOL, .ALPHA.1-(((1,1-DIMETHYLETHYL)(PHENYLMETHYL)AMINO)METHYL)-4-HYDROXY-
    • SALBUTAMOL IMPURITY E [EP IMPURITY]
    • M-XYLENE-.ALPHA.,.ALPHA.'-DIOL, .ALPHA.1-((BENZYL-TERT-BUTYLAMINO)METHYL)-4-HYDROXY-
    • 4-(2-(BenZyl(tert-butyl)amino)-1-hydroxyethyl)-2-(hydroxymethyl)phenol
    • SalbutamolEPImpurityE
    • N-BENZYL SALBUTAMOL
    • .ALPHA.1-(((1,1-DIMETHYLETHYL)(PHENYLMETHYL)AMINO)METHYL)-4-HYDROXY-1,3-BENZENEDIMETHANOL
    • 1-(4'-hydroxy-3'-hydroxymethyl phenyl)-2-(benzyl-tert-butylamino)ethanol
    • 5H8WJ8C1XR
    • MFCD02751869
    • alpha1-[[(1,1-Dimethylethyl)(phenylmethyl)amino]methyl]-4-hydroxy-1,3-benzenedimethanol
    • DB-369794
    • ALPHA1-(((1,1-DIMETHYLETHYL)(PHENYLMETHYL)AMINO)METHYL)-4-HYDROXY-1,3-BENZENEDIMETHANOL
    • ALPHA1-BENZYL-TERT-BUTYLAMINOMETHYL-4-HYDROXY-M-XYLENE-ALPHA1,ALPHA3-DIOL
    • 1,3-BENZENEDIMETHANOL, ALPHA1-(((1,1-DIMETHYLETHYL)(PHENYLMETHYL)AMINO)METHYL)-4-HYDROXY-
    • DTXCID80813579
    • SALBUTAMOL SULFATE IMPURITY E (EP IMPURITY)
    • M-XYLENE-ALPHA,ALPHA'-DIOL, ALPHA1-((BENZYL-TERT-BUTYLAMINO)METHYL)-4-HYDROXY-
    • SALBUTAMOL IMPURITY E (EP IMPURITY)
    • MDL: MFCD02751869
    • Inchi: 1S/C20H27NO3/c1-20(2,3)21(12-15-7-5-4-6-8-15)13-19(24)16-9-10-18(23)17(11-16)14-22/h4-11,19,22-24H,12-14H2,1-3H3
    • InChI Key: NZBXAYHLQSMNQS-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(CO)C=1)O)CN(CC1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 329.19900
  • Monoisotopic Mass: 329.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.9A^2

Experimental Properties

  • Density: 1.162±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 496°C at 760 mmHg
  • Flash Point: 249.6°C
  • Refractive Index: 1.6
  • Solubility: Very slightly soluble (0.56 g/l) (25 º C),
  • PSA: 63.93000
  • LogP: 3.21860

N-Benzyl Albuterol Security Information

N-Benzyl Albuterol Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Benzyl Albuterol Pricemore >>

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